Cas no 152569-02-3 (2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide)

2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide structure
152569-02-3 structure
Product Name:2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide
CAS No:152569-02-3
MF:C6H6N4O
MW:150.138040065765
CID:99188
PubChem ID:21781734
Update Time:2025-04-18

2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarbonitrile,3-amino-6-methyl-, 1-oxide
    • 3-AMINO-6-METHYLPYRAZINE-2-CARBONITRILE 1-OXIDE
    • 3-amino-6-methyl-1-oxidopyrazin-1-ium-2-carbonitrile
    • Pyrazinecarbonitrile, 3-amino-6-methyl-, 1-oxide (9CI)
    • DTXSID10617961
    • 3-Amino-6-methyl-1-oxo-1lambda~5~-pyrazine-2-carbonitrile
    • 3-Amino-6-methyl-2-pyrazinecarbonitrile 1-oxide
    • 152569-02-3
    • Inchi: 1S/C6H6N4O/c1-4-3-9-6(8)5(2-7)10(4)11/h3H,1H3,(H2,8,9)
    • InChI Key: SKYYYLVWSXOLLZ-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C(C#N)=C(N)N=CC=1C

Computed Properties

  • Exact Mass: 150.05428
  • Monoisotopic Mass: 150.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • PSA: 89.64
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